Cas no 648905-86-6 (Benzene, 5-bromo-1,3-difluoro-2-(methylsulfonyl)-)

• Product Name: Benzene, 5-bromo-1,3-difluoro-2-(methylsulfonyl)-
• CAS No: 648905-86-6
• MF: C₇H₅BrF₂O₂S
• MW: 271.079207181931
• CID: 412823
• PubChem ID: 68514793
• Update Time: 2025-09-27

Benzene, 5-bromo-1,3-difluoro-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-bromo-1,3-difluoro-2-(methylsulfonyl)-
• 5-bromo-1,3-difluoro-2-methylsulfonylbenzene
• E93166
• XRZOENGKVVPKCY-UHFFFAOYSA-N
• 5-Bromo-1,3-difluoro-2-(methanesulfonyl)benzene
• SCHEMBL3108189
• 648905-86-6
• DTXSID50738487
• 5-Bromo-1,3-difluoro-2-methanesulfonyl-benzene
• CS-0191237
• 5-bromo-1,3-difluoro-2-(methylsulfonyl)benzene

• Inchi： 1S/C7H5BrF2O2S/c1-13(11,12)7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
• InChI Key： XRZOENGKVVPKCY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)S(C)(=O)=O)F

Computed Properties

• Exact Mass: 269.91615
• Monoisotopic Mass: 269.91617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds